2-Bromo-1-(6-chloro-5,8-dihydroimidazo[1,2-a]pyridin-3-yl)ethanone

• IUPAC Name: 2-bromo-1-(6-chloro-5,8-dihydroimidazo[1,2-a]pyridin-3-yl)ethanone
• InChI: InChI=1S/C9H8BrClN2O/c10-3-8(14)7-4-12-9-2-1-6(11)5-13(7)9/h1,4H,2-3,5H2
• InChI Key: ZJZSQKSMXAYHPQ-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(CN2C1=NC=C2C(=O)CBr)Cl
• Molecular Formula: C9H8BrClN2O
• DSSTOX Substance ID: DTXSID80743589
• Molecular Weight: 275.53 g/mol
• CAS RN: 790199-84-7

Description

“2-Bromo-1-(6-chloro-5,8-dihydroimidazo[1,2-a]pyridin-3-yl)ethanone” is a chemical compound with the molecular formula C9H8BrClN2O. It’s a fascinating compound used in diverse scientific research. Its unique structure enables investigation into various biological processes, making it invaluable for studying drug development and understanding molecular interactions.

Synthesis Analysis

Imidazo[1,2-a]pyridines, which are part of the compound’s structure, are an important class of fused nitrogen-bridged heterocyclic compounds. They are synthesized using various methods, including metal-free direct synthesis. One such method involves a one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles followed by acidic hydrolysis.

Molecular Structure Analysis

The molecular structure of this compound includes a bromine atom, a chlorine atom, two nitrogen atoms, and an oxygen atom, along with carbon and hydrogen atoms. The exact structure can be found in databases like ChemSpider.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are involved in various chemical reactions. For instance, they can react with β-lactam carbenes and 2-pyridyl isonitriles in a one-pot reaction, followed by acidic hydrolysis.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C9H8BrClN2O, an average mass of 275.530 Da, and a monoisotopic mass of 273.950836 Da.

Scientific Research Applications

Heterocyclic Compound Applications

Compounds with imidazo[1,2-a]pyridine structures, similar to "2-Bromo-1-(6-chloro-5,8-dihydroimidazo[1,2-a]pyridin-3-yl)ethanone," are of significant interest in the field of organic chemistry due to their diverse applications, particularly in medicinal chemistry and materials science.

• Drug Development : Heterocyclic compounds, such as imidazo[1,2-a]pyridines, play a crucial role in drug development due to their biological activity. They serve as core structures for the synthesis of compounds with potential therapeutic applications, including anticancer, antibacterial, and anti-inflammatory drugs. Research has demonstrated the utility of such structures in developing compounds with significant pharmacological activities, highlighting the potential for "this compound" in similar applications (Saganuwan, 2017).

• Optoelectronic Materials : The structural motifs similar to "this compound" are also investigated for their applications in optoelectronic materials. Research has highlighted the importance of incorporating heterocyclic structures into π-extended conjugated systems for creating novel materials used in organic light-emitting diodes (OLEDs), photoelectric conversion elements, and image sensors. These compounds exhibit unique electrochemical and photophysical properties, making them valuable in the development of electronic devices and luminescent materials (Lipunova et al., 2018).